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Compound of Interest

Compound Name: Infrared absorber 858

CAS No.: 1135933-68-4

Cat. No.: B2634808

Get Quote

The near-infrared (NIR) region of the electromagnetic spectrum, typically defined as the

wavelength range between 700 and 2500 nanometers, offers a unique window for deep tissue

imaging and other advanced applications. This is primarily due to the reduced scattering of light

and minimal absorption by endogenous chromophores such as hemoglobin and water in this

spectral range[1][2][3]. Consequently, NIR absorbing and fluorescing agents are invaluable

tools in biomedical research, diagnostics, and therapeutics[3][4]. One of the most prominent

and clinically approved NIR dyes is Indocyanine Green (ICG)[1]. This guide provides a

comprehensive technical overview of the molecular structure, chemical composition, and

functional characteristics of ICG for researchers, scientists, and professionals in drug

development.

Molecular and Chemical Profile of Indocyanine
Green (ICG)
Indocyanine Green is a tricarbocyanine dye that is highly valued for its optical properties in the

near-infrared spectrum[5][6]. It is a water-soluble, relatively low-toxicity compound that has

been approved by the U.S. Food and Drug Administration (FDA) for various medical

applications for over six decades[1].
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Chemical Identity
The precise chemical identification of ICG is crucial for its synthesis, characterization, and

application in regulated environments.

Identifier Value Source(s)

IUPAC Name

sodium;4-[(2E)-2-

[(2E,4E,6E)-7-[1,1-dimethyl-3-

(4-

sulfonatobutyl)benzo[e]indol-3-

ium-2-yl]hepta-2,4,6-

trienylidene]-1,1-

dimethylbenzo[e]indol-3-

yl]butane-1-sulfonate

[7][8][9]

CAS Number 3599-32-4 [6][7][10][11][12]

Molecular Formula C₄₃H₄₇N₂NaO₆S₂ [6][7][8][10][13]

Molecular Weight 774.96 g/mol [1][7][8][10][13]

Synonyms
Cardiogreen, Foxgreen, IC

Green, Spy Agent Green
[7][8][11][14]

Molecular Structure
The molecular structure of ICG is characterized by two benzindole moieties linked by a

polymethine chain, which is responsible for its NIR absorption and fluorescence properties[1].
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Molecular structure of Indocyanine Green (ICG).
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Caption: A simplified representation of the key components of the Indocyanine Green molecule.

Physicochemical and Optical Properties
The utility of ICG in various applications is dictated by its physicochemical and optical

characteristics.

Physicochemical Properties
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Property Description Source(s)

Appearance
Dark green, blue-green, or

black powder.
[9]

Solubility Soluble in water and methanol. [6][8][9]

Stability

In its dry, solid form, ICG is

stable for over a year at room

temperature. However, it

degrades rapidly in aqueous

solutions, a process that is

mitigated by binding to

proteins like human serum

albumin.

[15][16]

Optical Properties
ICG's absorption and emission in the near-infrared spectrum are its most defining features. The

peak absorption is approximately 800 nm, with fluorescence emission around 830 nm[7][17].

These wavelengths fall within the "optical window" of biological tissues, where light penetration

is maximal[2].

Optical Parameter Wavelength (nm) Solvent/Medium Source(s)

Absorption Maximum

(λmax)
~800 Blood Plasma [7]

Emission Maximum

(λem)
~830 Blood [7][17]

Excitation Wavelength

Range
600 - 900 General [1][7]

Emission Wavelength

Range
750 - 950 General [1][7]

Mechanism of Action and Pharmacokinetics
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Upon intravenous administration, ICG rapidly binds to plasma proteins, primarily albumin and

lipoproteins, with approximately 98% of the dye becoming protein-bound[7][13][18]. This high

degree of protein binding confines ICG to the intravascular compartment, preventing its

diffusion into the interstitial space[13][17].

The ICG-protein complex is then exclusively taken up by hepatocytes and secreted into the bile

without undergoing metabolism[13][17]. ICG has a short half-life in circulation, typically

between 150 to 180 seconds, and is cleared from the body by the liver[7][10].

Intravenous
Administration of ICG

Rapid Binding to
Plasma Proteins (98%)

Confinement to
Intravascular Space

Exclusive Uptake by
Hepatic Parenchymal Cells

Secretion into Bile
(Unchanged)

Systemic Clearance

Pharmacokinetic pathway of Indocyanine Green.
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Caption: A flowchart illustrating the pharmacokinetic pathway of ICG following intravenous

administration.
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Applications in Research and Drug Development
The unique properties of ICG have led to its widespread use in a variety of clinical and

research settings.

Hepatic Function and Cardiac Output: ICG is used to assess liver function and determine

cardiac output due to its exclusive hepatic clearance and confinement to the vascular

system[7][10].

Ophthalmic Angiography: Its NIR properties allow for the visualization of choroidal

vasculature, which is deeper than what can be seen with fluorescein angiography[1][7][17].

Surgical Guidance: ICG is increasingly used for intraoperative fluorescence imaging to

visualize blood flow, tissue perfusion, and lymphatic drainage, aiding in procedures such as

tumor resection and sentinel lymph node mapping[17][19][20].

Cancer Research: In oncology, ICG is utilized for photodynamic and photothermal therapy,

where it generates reactive oxygen species or heat upon NIR light exposure to destroy

cancer cells[4]. It is also used in imaging-guided surgery to identify tumor margins[21].

Nanoparticle Formulations: To improve its stability and targeting capabilities, ICG is often

encapsulated in nanoparticles. These formulations can enhance circulation time and allow

for targeted delivery to specific tissues or cells[21][22][23].

Experimental Protocols: Characterization of ICG
The following are generalized protocols for the basic characterization of ICG in a laboratory

setting.

Preparation of ICG Stock Solution
Objective: To prepare a concentrated stock solution of ICG for further experiments.

Materials:

Indocyanine Green (lyophilized powder)

Sterile Water for Injection or Dimethyl Sulfoxide (DMSO)
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Vortex mixer

Microcentrifuge tubes

Procedure:

Allow the lyophilized ICG powder to equilibrate to room temperature.

Reconstitute the ICG powder in sterile water or DMSO to a desired stock concentration (e.g.,

1 mg/mL).

Vortex thoroughly to ensure complete dissolution.

Store the stock solution protected from light at 4°C for short-term use (up to a few days) or at

-20°C for longer-term storage[24].

Spectroscopic Analysis of ICG
Objective: To determine the absorption and emission spectra of ICG.

Materials:

ICG stock solution

Phosphate-buffered saline (PBS) or other relevant solvent

UV-Vis spectrophotometer

Fluorometer

Quartz cuvettes

Procedure:

Prepare a series of dilutions of the ICG stock solution in the desired solvent (e.g., PBS).

Absorption Spectrum:
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Use the spectrophotometer to scan the absorbance of the ICG solutions from

approximately 600 nm to 900 nm.

Identify the wavelength of maximum absorbance (λmax).

Emission Spectrum:

Using the fluorometer, excite the ICG solutions at a wavelength slightly below the

determined λmax (e.g., 780 nm).

Scan the emission spectrum from approximately 750 nm to 950 nm.

Identify the wavelength of maximum emission (λem).

Prepare ICG Dilutions

Scan Absorbance
(600-900 nm)

Excite Sample
(at ~λmax)

Determine λmax Scan Emission
(750-950 nm)

Determine λem

Workflow for Spectroscopic Analysis of ICG.

Click to download full resolution via product page

Caption: A flowchart outlining the steps for determining the absorption and emission spectra of

ICG.

Conclusion
Indocyanine Green is a well-characterized and versatile near-infrared absorbing dye with a

long history of safe and effective use in clinical and research settings. Its unique molecular
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structure and resulting optical properties make it an indispensable tool for a wide range of

applications, from medical diagnostics to advanced cancer therapies. A thorough

understanding of its chemical composition, physicochemical properties, and pharmacokinetics

is essential for its effective and innovative application in scientific research and drug

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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